Cas no 583047-48-7 (BENZENESULFONYL CHLORIDE, 2-FLUORO-4-IODO-)

• Product Name: BENZENESULFONYL CHLORIDE, 2-FLUORO-4-IODO-
• CAS No: 583047-48-7
• MF: C₆H₃ClFIO₂S
• MW: 320.507695436478
• CID: 3385600
• PubChem ID: 57731091
• Update Time: 2025-06-08

BENZENESULFONYL CHLORIDE, 2-FLUORO-4-IODO- Chemical and Physical Properties

Names and Identifiers

• BENZENESULFONYL CHLORIDE, 2-FLUORO-4-IODO-
• 2-Fluoro-4-iodobenzenesulfonyl chloride
• 2-fluoro-4-iodobenzene-1-sulfonyl chloride
• 891-745-8
• 583047-48-7
• EN300-1585415
• SCHEMBL13799680

• Inchi： 1S/C6H3ClFIO2S/c7-12(10,11)6-2-1-4(9)3-5(6)8/h1-3H
• InChI Key： ZLTQLOZWUFFDHS-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(I)C=C1F

Computed Properties

• Exact Mass: 319.85710Da
• Monoisotopic Mass: 319.85710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Additional information on BENZENESULFONYL CHLORIDE, 2-FLUORO-4-IODO-

Comprehensive Analysis of BENZENESULFONYL CHLORIDE, 2-FLUORO-4-IODO- (CAS No. 583047-48-7)

BENZENESULFONYL CHLORIDE, 2-FLUORO-4-IODO- (CAS No. 583047-48-7) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a fluorine and iodine substitution on the benzene ring, makes it a valuable building block for designing high-performance compounds. This article delves into its properties, applications, and relevance in cutting-edge industries, addressing trending topics like green chemistry, drug discovery, and sustainable synthesis.

The compound’s CAS No. 583047-48-7 is a critical identifier for researchers seeking precise chemical data. Its systematic name, 2-Fluoro-4-iodobenzenesulfonyl chloride, reflects its functional groups: a sulfonyl chloride (–SO₂Cl) and halogen substituents (fluoro and iodo). These groups enhance reactivity, enabling cross-coupling reactions like Suzuki-Miyaura or Ullmann-type transformations, which are pivotal in modern organic synthesis. Recent studies highlight its role in developing PET radiotracers for medical imaging, aligning with the growing demand for precision medicine.

In the context of green chemistry, researchers are exploring solvent-free or catalytic methods to derivatize BENZENESULFONYL CHLORIDE, 2-FLUORO-4-IODO-, minimizing waste and energy consumption. This aligns with the industry’s shift toward sustainable synthesis, a topic frequently searched in academic and industrial forums. Additionally, its application in covalent organic frameworks (COFs) design has gained traction, as these materials are sought after for gas storage and catalysis.

From a commercial perspective, suppliers often list this compound under keywords like high-purity sulfonyl chlorides or halogenated benzene derivatives. Its stability under inert conditions and compatibility with microwave-assisted synthesis (a popular lab technique) further boosts its utility. FAQs from search engines, such as "How to handle moisture-sensitive sulfonyl chlorides?" or "Applications of iodobenzene derivatives in drug development," underscore its practical significance.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control of CAS No. 583047-48-7. Regulatory compliance, particularly regarding REACH and GMP standards, is another hot topic among buyers. The compound’s role in synthesizing biaryl ethers—key motifs in agrochemicals—also connects it to discussions on crop protection innovations.

In summary, BENZENESULFONYL CHLORIDE, 2-FLUORO-4-IODO- exemplifies the intersection of traditional chemistry and emerging technologies. Its versatility in medicinal chemistry, material science, and catalysis ensures sustained interest, while its alignment with sustainability trends positions it as a future-proof reagent. For researchers, understanding its properties and applications is crucial for leveraging its full potential in next-generation scientific breakthroughs.